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Introduction

Cefodizime, a third-generation cephalosporin, exhibits a broad spectrum of activity against
Gram-positive and Gram-negative bacteria.[1][2] Beyond its direct bactericidal action, which
involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins
(PBPs) 1A/B, 2, and 3, cefodizime is noted for its immunomodulatory properties.[1][3] This
unique characteristic may contribute to its enhanced in vivo efficacy, which can surpass
expectations based on in vitro susceptibility testing alone.[4][5] These application notes provide
a summary of the use of cefodizime (sodium) in various animal models of infection, offering
guantitative data and detailed experimental protocols to guide researchers in their study

design.

Data Presentation
Table 1: Pharmacokinetic Parameters of Cefodizime in
Various Animal Species
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] Elimination i
Animal Dosage Route of . Protein

. . . Half-life o
Species (mglkg) Administration Binding (%)

(hours)

Mouse Not Specified IVISC 1.17 33-99
Rat Not Specified IV/SC Not Specified 33-99
Rabbit Not Specified IVISC 3.53 33-99
Dog Not Specified IVISC Not Specified 33-99
Monkey Not Specified IV/SC Not Specified 33-99

Source: Data compiled from studies on the pharmacokinetic behavior of cefodizime in
laboratory animals.[6]

Table 2: Efficacy of Cefodizime in Murine Pneumonia
Models
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the last us-induced

inoculation. TNF-a and
IL-6 secretion
in
bronchoalveo
lar lavage
fluid.[8][9][10]

Cefotaxime
(arelated
Streptococcu i
cephalospori
S
) n) required
pneumoniae _ .
o Leukopenic » » . high dosages
(penicillin- ) Not Specified  Not Specified  Not Specified
mice (400 mg/kg
and
i every 8h) for
cephalospori o
) significant
n-resistant) .
protection.
[11]

Table 3: Efficacy of Cefodizime in Other Murine Infection
Models
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Cefodizi
. Route of Treatmen Key
Infection Mouse me .
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ation Schedule s
(mglkg)
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. . Prophylacti _
Systemic Candida 30 (2x survival
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[12]
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) N N n with the
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_ minocyclin presence
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e. of PMNs.
(MRSA)
[13]
General
efficacy in
] Escherichi Not Not Not Not )
Sepsis ) - -~ -~ - systemic
a coli Specified Specified Specified Specified ) )
infections
noted.[4]

Experimental Protocols
Protocol 1: Klebsiella pneumoniae-Induced Pneumonia

in Mice
This protocol is adapted from studies investigating the therapeutic activity of cefodizime against
experimentally induced pneumonia.[7]
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. Animal Model:
Species: Mouse (specific strain may vary, e.g., NMRI or BALB/c).
Sex: Female or male.
Weight: 18-22 g.
. Materials:
Klebsiella pneumoniae strain (e.g., DT-S).
Tryptic Soy Broth (TSB) or other suitable culture medium.
Mucin solution (e.g., 5% w/v).
Cefodizime (sodium) for injection.
Sterile saline (0.9% NacCl).
Anesthetic (e.qg., isoflurane).
Appropriate syringes and needles for inoculation and treatment.
. Infection Induction:
Culture K. pneumoniae in TSB overnight at 37°C.

Dilute the bacterial culture in mucin solution to the desired concentration (e.g., 10"3 - 10"4
CFU/mL). The optimal infectious dose may need to be determined empirically.

Anesthetize mice lightly with isoflurane.
Administer the bacterial suspension intranasally (e.g., 50 pL per mouse).
. Cefodizime Administration:

Prepare a stock solution of cefodizime in sterile saline.
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o Administer cefodizime subcutaneously (SC) or intraperitoneally (IP) at the desired dosage
(e.g., 30 mg/kg).

e The treatment schedule can vary, for example, a single dose administered 1 hour post-
infection, or multiple doses every 12 or 24 hours.

5. Assessment of Efficacy:
e Survival Rate: Monitor the survival of the animals over a set period (e.g., 7-14 days).

o Bacterial Load: At specific time points post-infection, euthanize a subset of animals.
Aseptically remove the lungs, homogenize the tissue in sterile saline, and perform serial
dilutions for colony-forming unit (CFU) enumeration on appropriate agar plates.

o Cytokine Analysis: Collect bronchoalveolar lavage fluid (BALF) or lung homogenates to
measure cytokine levels (e.g., TNF-q, IL-1[3, IL-6) using ELISA or other immunoassays.

Protocol 2: E. coli-Induced Sepsis in Mice

This protocol provides a general framework for establishing a murine sepsis model to evaluate
cefodizime's efficacy.[5][14]

1. Animal Model:

e Species: Mouse (e.g., C57BL/6 or BALB/c).

e Sex: Female or male.

e Age: 8-12 weeks.

2. Materials:

o Escherichia coli strain (pathogenic strain).

e Luria-Bertani (LB) broth or other suitable culture medium.
o Sterile Phosphate-Buffered Saline (PBS).

» Cefodizime (sodium) for injection.
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Appropriate syringes and needles for inoculation and treatment.
. Infection Induction:
Culture E. coli in LB broth to mid-log phase.

Wash the bacterial cells with sterile PBS and resuspend to the desired concentration (e.g., 1
x 1078 to 1 x 10”9 CFU/mL). The lethal dose (LD50) may need to be determined in
preliminary experiments.

Inject the bacterial suspension intraperitoneally (IP) into the mice (e.g., 100-200 pL per
mouse).

. Cefodizime Administration:
Prepare a stock solution of cefodizime in sterile saline or PBS.

Administer cefodizime via the desired route (e.g., SC, IP, or IV) at various dosages to
determine the effective dose (ED50).

Treatment can be initiated at a specific time point post-infection (e.g., 1-2 hours).
. Assessment of Efficacy:

Survival Rate: Monitor animal survival for a defined period (e.g., 7 days) and calculate the
ED50 (the dose required to protect 50% of the animals from lethal infection).

Bacterial Clearance: At different time points, collect blood or peritoneal lavage fluid to
determine the bacterial load (CFU/mL).

Inflammatory Markers: Measure levels of inflammatory cytokines (e.g., TNF-a, IL-6) in
serum.

Protocol 3: Experimental Urinary Tract Infection (UTI) in
Rats

This protocol is a generalized procedure for inducing a UTI in rats to test the efficacy of
cefodizime.[15][16]
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. Animal Model:
Species: Rat (e.g., Wistar or Sprague-Dawley).
Sex: Female rats are more commonly used due to their shorter urethra.
. Materials:
Uropathogenic Escherichia coli (UPEC) strain.
Brain Heart Infusion (BHI) broth or other suitable culture medium.
Sterile PBS.
Anesthetic (e.g., ketamine/xylazine).
Fine polyethylene catheter.
Cefodizime (sodium) for injection.
. Infection Induction:
Culture UPEC in BHI broth overnight.

Centrifuge the culture, wash the bacterial pellet with PBS, and resuspend to a high
concentration (e.g., 10"8 - 10"9 CFU/mL).

Anesthetize the rats.
Carefully insert a sterile, lubricated catheter through the urethra into the bladder.

Instill a small volume (e.g., 0.1-0.2 mL) of the bacterial suspension into the bladder. The
catheter may be clamped for a short period (e.g., 30 minutes) to allow for bacterial
adherence.

. Cefodizime Administration:

Prepare a sterile solution of cefodizime.
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« Administer the antibiotic at the desired dosage and route (e.g., intramuscularly or
subcutaneously).

e Treatment can be initiated 24 hours post-infection and continued for a specified duration
(e.g., 3-5 days).

5. Assessment of Efficacy:

o Bacterial Load in Urine and Tissues: At the end of the treatment period, collect urine for CFU
enumeration. Euthanize the animals and aseptically remove the bladder and kidneys.
Homogenize the tissues and perform quantitative bacteriology.

» Histopathology: Examine the bladder and kidney tissues for signs of inflammation and tissue
damage.

Visualizations

Signaling Pathway: Immunomodulatory Effect of
Cefodizime
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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